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Compound of Interest

Compound Name: ZINC000104379474

Cat. No.: B15568206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This guide provides a comprehensive overview of the safety and handling considerations for

the novel chemical entity ZINC000104379474, identified as 4-(2-ethoxy-2-oxoethyl)-1,1-

dimethyl-2-oxo-2λ⁵-azanespirononane-4-ium bromide. In the absence of a specific Safety Data

Sheet (SDS), this document outlines a robust framework for risk assessment and safe handling

procedures based on the compound's chemical structure and general laboratory safety

principles. It is imperative for all personnel to treat this compound as potentially hazardous and

to adhere to the stringent protocols detailed herein. This guide is intended to supplement, not

replace, institutional safety protocols and professional judgment.

Compound Identification and Structural Analysis
ZINC ID: ZINC000104379474

Chemical Name: 4-(2-ethoxy-2-oxoethyl)-1,1-dimethyl-2-oxo-2λ⁵-azanespirononane-4-ium

bromide

Chemical Class: Quaternary Ammonium Salt, Ester

Structural Features of Note: The molecule possesses a quaternary ammonium cation, which

can impart biological activity and potential membrane-disrupting properties. The presence of a
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bromide counter-ion and an ethyl ester functional group are also key features to consider in its

reactivity and metabolic profile.

Hazard Assessment and Precautionary Measures
Given the absence of specific toxicological data, a precautionary approach is mandatory. The

following table summarizes potential hazards based on the structural class of

ZINC000104379474.

Hazard Classification Potential Effects
Recommended
Precautions

Acute Toxicity (Oral, Dermal,

Inhalation)

Unknown. Assume to be

harmful if swallowed, in contact

with skin, or if inhaled.

Avoid ingestion, skin contact,

and inhalation of dust or

aerosols. Use appropriate

personal protective equipment

(PPE).

Skin Corrosion/Irritation

Quaternary ammonium

compounds can be skin

irritants or sensitizers.

Wear nitrile gloves, a lab coat,

and safety glasses. Handle in

a well-ventilated area.

Serious Eye Damage/Irritation
Likely to cause serious eye

irritation or damage.

Wear safety goggles or a face

shield. Ensure an eyewash

station is readily accessible.

Respiratory Sensitization Possible respiratory irritant.

Handle in a chemical fume

hood to minimize inhalation

exposure.

Germ Cell Mutagenicity No data available.

Treat as a potential mutagen

and handle with appropriate

containment.

Carcinogenicity No data available.

Treat as a potential carcinogen

and handle with appropriate

containment.

Reproductive Toxicity No data available.
Avoid exposure for individuals

of reproductive age.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling ZINC000104379474.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant nitrile

gloves (minimum thickness of

0.11 mm).

To prevent skin contact and

absorption.

Eye Protection
Safety goggles with side

shields or a full-face shield.

To protect against splashes

and airborne particles.

Body Protection
A fully buttoned laboratory

coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection
Use in a certified chemical

fume hood is mandatory.

To prevent inhalation of dust or

aerosols.

Handling and Storage Protocols
Adherence to strict handling and storage procedures is critical to maintaining a safe laboratory

environment.
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Procedure Protocol

Receiving and Unpacking

Inspect packages for damage upon receipt.

Unpack in a designated containment area,

preferably a fume hood.

Weighing and Aliquoting

Perform all manipulations of solid material within

a chemical fume hood or a powder containment

hood.

Solution Preparation

Prepare solutions in a fume hood. Add the

compound slowly to the solvent to avoid

splashing.

Storage

Store in a tightly sealed, clearly labeled

container in a cool, dry, and well-ventilated area

away from incompatible materials.

Waste Disposal

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Protocol

Skin Contact

Immediately flush skin with copious amounts of

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

apart. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Cover the spill with an inert absorbent material.

Collect and place in a sealed container for

hazardous waste disposal. Ventilate the area.

Experimental Workflow for Handling a Novel
Compound
The following diagram illustrates a standardized workflow for handling a novel chemical entity

like ZINC000104379474 in a research setting.
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Compound Acquisition
(ZINC000104379474)

Risk Assessment
(Review available data, assess structural hazards)

PPE Selection
(Gloves, Goggles, Lab Coat, Fume Hood)

Safe Handling
(Weighing, Solution Prep in Fume Hood)

Experimentation
(In vitro / In vivo)

Waste Disposal
(Hazardous Waste Stream)

Documentation
(Record keeping, observation logging)

Click to download full resolution via product page

Workflow for Handling Novel Chemical Compounds.

Disclaimer: This technical guide has been compiled based on the chemical structure of

ZINC000104379474 and general principles of laboratory safety. It is not a substitute for a

manufacturer-provided Safety Data Sheet. All handling and experimental procedures should be

conducted by trained personnel in a controlled laboratory setting. The user assumes all

responsibility for the safe handling and use of this compound.

To cite this document: BenchChem. [Navigating the Uncharted: A Technical Safety and
Handling Guide for ZINC000104379474]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568206#zinc000104379474-safety-data-sheet-
and-handling-information]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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